Cas no 1340511-69-4 (2,3-dimethyl-N-[(1,3-thiazol-5-yl)methyl]cyclohexan-1-amine)

• Product Name: 2,3-dimethyl-N-[(1,3-thiazol-5-yl)methyl]cyclohexan-1-amine
• CAS No: 1340511-69-4
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 5149399
• Update Time: 2026-03-03

2,3-dimethyl-N-[(1,3-thiazol-5-yl)methyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-N-(1,3-thiazol-5-ylmethyl)cyclohexan-1-amine
• 2,3-Dimethyl-N-(thiazol-5-ylmethyl)cyclohexan-1-amine
• 2,3-dimethyl-N-[(1,3-thiazol-5-yl)methyl]cyclohexan-1-amine
• 5-Thiazolemethanamine, N-(2,3-dimethylcyclohexyl)-

• Inchi： 1S/C12H20N2S/c1-9-4-3-5-12(10(9)2)14-7-11-6-13-8-15-11/h6,8-10,12,14H,3-5,7H2,1-2H3
• InChI Key： UEKQANMTKLQLCG-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNC1CCCC(C)C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 3
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,3-dimethyl-N-[(1,3-thiazol-5-yl)methyl]cyclohexan-1-amine

Research Update on 2,3-dimethyl-N-[(1,3-thiazol-5-yl)methyl]cyclohexan-1-amine (CAS: 1340511-69-4)

Recent studies on the compound 2,3-dimethyl-N-[(1,3-thiazol-5-yl)methyl]cyclohexan-1-amine (CAS: 1340511-69-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclohexylamine core and thiazole moiety, has garnered attention for its promising pharmacological properties. The following sections provide a comprehensive overview of the latest research findings, including its synthesis, mechanism of action, and potential applications.

The synthesis of 2,3-dimethyl-N-[(1,3-thiazol-5-yl)methyl]cyclohexan-1-amine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. The compound's structural features, particularly the presence of the thiazole ring, have been identified as critical for its bioactivity. Computational modeling and X-ray crystallography have further elucidated its three-dimensional conformation, providing insights into its interaction with biological targets.

Mechanistic studies have revealed that 2,3-dimethyl-N-[(1,3-thiazol-5-yl)methyl]cyclohexan-1-amine exhibits selective binding to specific neurotransmitter receptors, including serotonin and dopamine receptors. This binding profile suggests potential applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. In vitro and in vivo experiments have demonstrated its ability to modulate receptor activity with high specificity, minimizing off-target effects. These findings underscore its potential as a lead compound for further drug development.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and antimicrobial properties. Preliminary data indicate that it may inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Furthermore, its thiazole moiety has been shown to confer activity against a range of bacterial and fungal pathogens. These multifaceted properties position 2,3-dimethyl-N-[(1,3-thiazol-5-yl)methyl]cyclohexan-1-amine as a versatile candidate for multifunctional drug design.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability. Researchers are currently investigating prodrug strategies and formulation optimizations to address these limitations. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards.

In conclusion, 2,3-dimethyl-N-[(1,3-thiazol-5-yl)methyl]cyclohexan-1-amine (CAS: 1340511-69-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and diverse pharmacological activities offer significant potential for therapeutic innovation. Ongoing studies aim to refine its properties and explore its applications across multiple disease areas, paving the way for future clinical development.